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Compound of Interest

Compound Name: 2-butyldecanoic Acid

Cat. No.: B8212178

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the structural classification of 2-butyldecanoic acid,

definitively answering whether it qualifies as a short-chain fatty acid (SCFA). As a Senior

Application Scientist, the following content is structured to deliver not just a classification, but a

comprehensive understanding of the underlying principles and their implications in research

and development.

Foundational Principles: The Classification of Fatty
Acids by Carbon Chain Length
The biological functions, metabolic pathways, and physical properties of fatty acids are

intrinsically linked to their molecular structure, primarily the length of their aliphatic carbon

chain. This has led to a well-established classification system that categorizes fatty acids into

four main groups. Understanding these categories is a prerequisite for the accurate

classification of any fatty acid.

Short-Chain Fatty Acids (SCFAs): These are fatty acids with an aliphatic tail of fewer than six

carbon atoms.[1][2][3] The most common examples in human physiology are acetate (C2),
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propionate (C3), and butyrate (C4), which are primarily produced by the fermentation of

dietary fiber by the gut microbiota.[4][5]

Medium-Chain Fatty Acids (MCFAs): MCFAs possess an aliphatic tail of 6 to 12 carbons.[5]

[6] Unlike long-chain fatty acids, they are absorbed directly into the portal vein during

digestion.[4]

Long-Chain Fatty Acids (LCFAs): These are defined as fatty acids with aliphatic tails of 13 to

21 carbons.[4][5]

Very Long-Chain Fatty Acids (VLCFAs): VLCFAs are fatty acids with aliphatic tails of 22 or

more carbons.[4][5]

The following table summarizes this classification system:

Fatty Acid Class Number of Carbon Atoms

Short-Chain Fatty Acid (SCFA) < 6

Medium-Chain Fatty Acid (MCFA) 6 - 12

Long-Chain Fatty Acid (LCFA) 13 - 21

Very Long-Chain Fatty Acid (VLCFA) ≥ 22

Visualizing Fatty Acid Classification
To further illustrate this foundational concept, the following diagram outlines the decision-

making process for classifying a fatty acid based on its carbon number.

Start:
Determine Total Carbon Count (C)

Short-Chain Fatty Acid (SCFA)
(C < 6)

C < 6

Medium-Chain Fatty Acid (MCFA)
(C = 6-12)

C is 6-12

Long-Chain Fatty Acid (LCFA)
(C = 13-21)

C is 13-21

Very Long-Chain Fatty Acid (VLCFA)
(C ≥ 22)

C ≥ 22
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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